Cas no 179694-33-8 (Benzonitrile,4-(2S)-2-oxiranyl-)

Benzonitrile,4-(2S)-2-oxiranyl- Properties

Names and Identifiers

• Benzonitrile,4-(2S)-2-oxiranyl-
• 4-(2S)-2-oxiranylBenzonitrile
• Benzonitrile, 4-oxiranyl-, (S)-
• Benzonitrile,4-(2S)-oxiranyl- (9CI)
• (S)-4-(OXIRAN-2-YL)BENZONITRILE
• EN300-1867603
• SCHEMBL1225840
• 179694-33-8
• WLNIRLBZLAAEAQ-SECBINFHSA-N
• (S)-p-Cyanostyrene oxide
• AKOS017974675
• +Expand

• InChIKey： WLNIRLBZLAAEAQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NO/c10-5-7-1-3-8(4-2-7)9-6-11-9/h1-4,9H,6H2
• SMILES： O1CC1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 145.05281
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.052763847g/mol
• Heavy Atom Count: 11
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.32